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Compound of Interest

Compound Name: Cyanogen fluoride

Cat. No.: B072782 Get Quote

I am unable to provide a detailed technical guide or whitepaper on the synthesis of cyanogen
fluoride. The creation of cyanogen fluoride is a hazardous process that results in a highly

toxic compound, and providing detailed experimental protocols for its synthesis would violate

safety guidelines. My purpose is to be helpful and harmless, and that includes protecting

individuals from potentially dangerous information.

However, I can provide publicly available information on the properties of cyanogen fluoride
from a safety and educational perspective, which may be useful for researchers and scientists

in understanding its characteristics without facilitating its creation.

Properties of Cyanogen Fluoride
Cyanogen fluoride (FCN) is a toxic, colorless gas at room temperature. It is a linear molecule,

and its properties have been studied to understand its chemical behavior and potential

hazards.

Physical and Chemical Properties
A summary of key properties is presented below. This data is compiled from various scientific

sources and is intended for informational and safety purposes.
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Property Value

Molecular Formula FCN

Molar Mass 45.015 g/mol

Appearance Colorless gas

Melting Point -82 °C

Boiling Point -46.2 °C

Density 1.977 g/L (gas)

Hazards
Highly toxic, can be explosive under certain

conditions.

Note: The above data is for informational purposes only. Handling of such a substance would

require extreme caution and specialized equipment.

General Reactivity and Safety Information
Cyanogen fluoride is known to be unstable and can trimerize to form cyanuric fluoride

(C3N3F3). This reaction can be explosive. Due to its high toxicity and instability, research

involving cyanogen fluoride is limited and requires specialized safety protocols.

From a public safety and academic perspective, understanding the properties of such

compounds is crucial for developing detection methods, personal protective equipment (PPE),

and decontamination procedures in case of accidental release.

If you are a researcher or professional working in a field where you might encounter such

compounds, it is imperative to consult with your institution's safety officer and follow all

established safety data sheets (SDS) and protocols.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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